Cas no 5330-63-2 (tert-butyl (3-chlorophenyl)carbamate)

• Product Name: tert-butyl (3-chlorophenyl)carbamate
• CAS No: 5330-63-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 1581954
• PubChem ID: 220166
• Update Time: 2025-06-08

tert-butyl (3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3-chlorophenyl)carbamate
• tert-butyl N-(3-chlorophenyl)carbamate
• (3-chlorophenyl)-carbamic acid tert-butyl ester
• 3-chloro-NHBoc-aniline
• 3-Cl-Ph-NH2
• N-(tert-butoxycarbonyl)-3-chloroaniline
• DTXSID30277480
• ert-butyl N-(3-chlorophenyl)carbamate
• DB-432664
• AB30559
• 5330-63-2
• tert-butyl(3-chlorophenyl)carbamate
• NSC-2502
• CS-0181210
• NSC2502
• 1-(Boc-amino)-3-chlorobenzene
• (3-CHLOROPHENYL)CARBAMIC ACID, TERT-BUTYL ESTER
• AKOS003581107
• MFCD07127698
• E74005
• SCHEMBL3790245
• BS-28867
• TERT-BUTYL 3-CHLOROPHENYLCARBAMATE

• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： NHKRPSNCGCLFHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.07100
• Monoisotopic Mass: 227.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 263.8°C at 760 mmHg
• Flash Point: 113.4°C
• Refractive Index: 1.554
• PSA: 38.33000
• LogP: 3.76000

Additional information on tert-butyl (3-chlorophenyl)carbamate

Introduction to Tert-butyl (3-chlorophenyl)carbamate and Its Significance in Modern Chemical Research

Ter-butyl (3-chlorophenyl)carbamate, a compound with the CAS number 5330-63-2, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural and functional attributes, has garnered significant attention due to its potential applications in various scientific domains. The tert-butyl moiety and the 3-chlorophenyl group contribute to its distinct chemical properties, making it a valuable candidate for further exploration.

The molecular structure of tert-butyl (3-chlorophenyl)carbamate consists of a carbamate functional group attached to a tert-butyl group, which is further linked to a chlorophenyl ring. This arrangement imparts a balance of reactivity and stability, enabling the compound to participate in diverse chemical reactions while maintaining structural integrity. The presence of the chlorine atom in the phenyl ring enhances its electronic properties, making it a versatile intermediate in organic synthesis.

In recent years, the study of tert-butyl (3-chlorophenyl)carbamate has been closely associated with advancements in medicinal chemistry. Researchers have been exploring its potential as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders. The carbamate group is known for its ability to form hydrogen bonds, which is crucial for the development of bioactive molecules that can interact with biological targets effectively.

One of the most intriguing aspects of tert-butyl (3-chlorophenyl)carbamate is its role in the development of novel agrochemicals. The combination of the tert-butyl and chlorophenyl groups makes it an excellent candidate for creating compounds that exhibit herbicidal and pesticidal properties. Recent studies have demonstrated its efficacy in controlling certain resistant weed species, thereby contributing to sustainable agricultural practices.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, allows chemists to construct complex molecules with precision. This has led to several innovative synthetic pathways being developed, which could potentially revolutionize the way new drugs and materials are synthesized.

Furthermore, the exploration of tert-butyl (3-chlorophenyl)carbamate has extended into the field of materials science. Researchers have been investigating its potential as a precursor for polymers and coatings that exhibit enhanced durability and chemical resistance. The unique properties of this compound make it an attractive candidate for developing advanced materials that can withstand harsh environmental conditions.

The significance of CAS number 5330-63-2 cannot be overstated, as it serves as a unique identifier for this compound in scientific literature and databases. This standardized classification ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS registry system plays a pivotal role in facilitating global collaboration and knowledge sharing within the chemical community.

In conclusion, tert-butyl (3-chlorophenyl)carbamate represents a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceutical development, agrochemicals, synthetic organic chemistry, and materials science. As research continues to uncover new possibilities, this compound is poised to play an even more significant role in advancing scientific knowledge and innovation.